Cas no 31329-61-0 (Isoxazole, 3-chloro-5-phenyl-)
Isoxazole, 3-chloro-5-phenyl- structure
Product Name:Isoxazole, 3-chloro-5-phenyl-
CAS No:31329-61-0
MF:C9H6ClNO
MW:179.603041172028
CID:1446350
PubChem ID:1965799
Update Time:2025-04-20
Isoxazole, 3-chloro-5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Isoxazole, 3-chloro-5-phenyl-
- 3-chloro-5-phenyl-1,2-oxazole
- AKOS006295333
- DTXSID50365732
- EN300-367798
- 31329-61-0
- 3-chloro-5-phenylIsoxazole
- STL563775
- CS-0247534
- DA-07041
- CHEMBL3276995
- SCHEMBL7220906
- KXRGBILEIVWKAL-UHFFFAOYSA-N
-
- Inchi: 1S/C9H6ClNO/c10-9-6-8(12-11-9)7-4-2-1-3-5-7/h1-6H
- InChI Key: KXRGBILEIVWKAL-UHFFFAOYSA-N
- SMILES: ClC1C=C(C2C=CC=CC=2)ON=1
Computed Properties
- Exact Mass: 179.01388
- Monoisotopic Mass: 179.0137915g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.03
Isoxazole, 3-chloro-5-phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-367798-0.05g |
3-chloro-5-phenyl-1,2-oxazole |
31329-61-0 | 95.0% | 0.05g |
$174.0 | 2025-03-18 | |
| Enamine | EN300-367798-0.1g |
3-chloro-5-phenyl-1,2-oxazole |
31329-61-0 | 95.0% | 0.1g |
$257.0 | 2025-03-18 | |
| Enamine | EN300-367798-0.25g |
3-chloro-5-phenyl-1,2-oxazole |
31329-61-0 | 95.0% | 0.25g |
$367.0 | 2025-03-18 | |
| Enamine | EN300-367798-0.5g |
3-chloro-5-phenyl-1,2-oxazole |
31329-61-0 | 95.0% | 0.5g |
$579.0 | 2025-03-18 | |
| Enamine | EN300-367798-1.0g |
3-chloro-5-phenyl-1,2-oxazole |
31329-61-0 | 95.0% | 1.0g |
$743.0 | 2025-03-18 | |
| Enamine | EN300-367798-2.5g |
3-chloro-5-phenyl-1,2-oxazole |
31329-61-0 | 95.0% | 2.5g |
$1454.0 | 2025-03-18 | |
| Enamine | EN300-367798-5.0g |
3-chloro-5-phenyl-1,2-oxazole |
31329-61-0 | 95.0% | 5.0g |
$2152.0 | 2025-03-18 | |
| Enamine | EN300-367798-10.0g |
3-chloro-5-phenyl-1,2-oxazole |
31329-61-0 | 95.0% | 10.0g |
$3191.0 | 2025-03-18 | |
| Aaron | AR01HTXJ-50mg |
Isoxazole, 3-chloro-5-phenyl- |
31329-61-0 | 95% | 50mg |
$265.00 | 2025-02-14 | |
| Aaron | AR01HTXJ-100mg |
Isoxazole, 3-chloro-5-phenyl- |
31329-61-0 | 95% | 100mg |
$379.00 | 2025-02-14 |
Isoxazole, 3-chloro-5-phenyl- Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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